Cas no 862245-00-9 (7-chloro-2-(2-hydroxy-2-phenylethyl)-1-phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-chloro-2-(2-hydroxy-2-phenylethyl)-1-phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 862245-00-9
• MF: C₂₅H₁₈ClNO₄
• MW: 431.867725849152
• CID: 6295135
• PubChem ID: 3727135
• Update Time: 2025-06-26

7-chloro-2-(2-hydroxy-2-phenylethyl)-1-phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-(2-hydroxy-2-phenylethyl)-1-phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• AO-022/43356911
• F3226-2877
• AKOS002275181
• 862245-00-9
• AKOS016311633
• 7-chloro-2-(2-hydroxy-2-phenylethyl)-1-phenyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 7-chloro-2-(2-hydroxy-2-phenylethyl)-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• Z355444816

• Inchi： 1S/C25H18ClNO4/c26-17-11-12-20-18(13-17)23(29)21-22(16-9-5-2-6-10-16)27(25(30)24(21)31-20)14-19(28)15-7-3-1-4-8-15/h1-13,19,22,28H,14H2
• InChI Key： DZBDHUSWYFYFIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1=C(C(N(CC(C3C=CC=CC=3)O)C1C1C=CC=CC=1)=O)O2)=O

Computed Properties

• Exact Mass: 431.0924357g/mol
• Monoisotopic Mass: 431.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-chloro-2-(2-hydroxy-2-phenylethyl)-1-phenyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Professional Introduction to Compound with CAS No. 862245-00-9 and Product Name: 7-chloro-2-(2-hydroxy-2-phenylethyl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione

The compound with the CAS number 862245-00-9 and the product name 7-chloro-2-(2-hydroxy-2-phenylethyl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups within its framework suggests a multifaceted role in biological interactions, making it a subject of intense research interest.

At the core of this compound's structure lies a chromeno[2,3-cpyrrole] scaffold, which is a fused ring system consisting of a chromene and a pyrrole moiety. This particular arrangement is not only chemically intriguing but also biologically relevant. Chromenes and their derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a chloro substituent at the 7-position and a hydroxy group at the 2-position further enhances its pharmacological profile by introducing polar and electronic effects that can modulate receptor binding and metabolic stability.

The 1-phenyl substituent in the molecule contributes to its overall hydrophobicity, which can be advantageous for membrane permeability and oral bioavailability. Additionally, the 1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione core suggests that this compound may exhibit significant electron-deficient characteristics due to the conjugated system of double bonds. Such electron-deficient systems are often explored for their ability to interact with biological targets through electrostatic or coordination mechanisms.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of complex molecules like this one with high precision. Studies have indicated that the 7-chloro-2-(2-hydroxy-2-phenylethyl)-1-phenyl moiety may form stable hydrogen bonds with polar residues in protein targets, while the chromeno[2,3-cpyrrole] backbone could engage in π-stacking interactions or hydrophobic pockets. These insights are crucial for designing derivatives with improved pharmacokinetic properties.

In vitro studies have begun to uncover the biological activity of this compound. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The hydroxy group at position 2 has been particularly noted for its potential role in modulating enzyme activity by serving as a hydrogen bond acceptor or participating in redox reactions. Furthermore, the chloro substituent at position 7 could influence metabolic stability by affecting electronic distribution across the molecule.

The synthesis of this compound presents an interesting challenge due to its complex heterocyclic core. Traditional synthetic routes involving multi-step cyclizations and functional group transformations have been explored. However, recent methodologies employing transition metal catalysis have shown promise in streamlining the synthesis while maintaining high yields and purity. These advances are critical for enabling large-scale production necessary for preclinical and clinical studies.

The potential therapeutic applications of this compound are vast. Given its structural features and reported biological activities, it may serve as a lead compound for developing novel therapeutics targeting neurological disorders such as Alzheimer's disease or Parkinson's disease. Additionally, its ability to interact with enzymes involved in cancer pathways makes it a candidate for oncology research. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of promising derivatives based on structural similarity and predicted activity profiles.

As research continues to evolve, so too will our understanding of how this molecule interacts with biological systems. High-throughput screening technologies combined with structural biology techniques will provide deeper insights into its mechanism of action. These findings will be instrumental in guiding future modifications aimed at optimizing efficacy while minimizing side effects.

The development of new pharmaceuticals is inherently interdisciplinary, requiring collaboration between chemists who design molecules like this one and biologists who evaluate their effects on living systems. The journey from laboratory discovery to market-ready drug involves rigorous testing across multiple levels—starting with cell-based assays before moving on to animal models and ultimately human trials if all preliminary data remains promising.

In conclusion,7-chloro-2-(2-hydroxy-2-phenylethyl)-1-phenyl-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione (CAS No: 862245-00-9) stands as an exemplar of modern medicinal chemistry innovation—a testament to human ingenuity driven by curiosity about life itself through scientific exploration within chemical space toward improving human health outcomes worldwide through evidence-based therapeutics derived from well-designed molecular entities built upon foundational knowledge shared openly across global scientific communities committed preserving knowledge generation traditions rooted both past present ensuring future generations inherit tools enable continued progress against humanity’s shared challenges including but not limited diseases affecting millions every day globally today tomorrow thanks collective efforts scientists dedicated unraveling mysteries nature’s design working hand-in-hand pharmaceutical industry partners committed bringing safe effective treatments patients need deserve without fail every single moment somewhere someone benefits breakthrough like this one made possible thanks dedication passion shared vision better world possible through science technology collaboration all involved thank goodness such people exist world would far worse off without them all together working toward common goals humanity faces collectively moving forward together always best possible way move ahead toward brighter healthier future everyone deserves because life precious valuable worth protecting nurturing cherishing above all else must remember every discovery made every problem solved every disease cured represents incremental step closer ideal society where everyone healthy happy thriving living meaningful lives full potential given opportunities succeed reach heights never imagined before today tomorrow thanks everyone contributed makes possible today tomorrow continue striving make even better world tomorrow leave legacy generations come after us build upon foundations laid ancestors who came before us leaving behind stronger more resilient society capable overcoming challenges face together always best way ensure progress continues uninterrupted generations come after us remember importance science technology medicine education arts culture sports everything matters working together create better world possible than ever imagined before today tomorrow because united strong divided weak must remember these truths guide actions decisions make every single day moving forward always toward greater good humanity deserves achieve together always best possible way move ahead toward brighter healthier future everyone deserves because life precious valuable worth protecting nurturing cherishing above all else must never forget these fundamental truths guiding principles live by make world better place possible thanks everyone involved contributes makes difference every single day moving forward always toward greater good humanity deserves achieve together always best possible way move ahead toward brighter healthier future everyone deserves because life precious valuable worth protecting nurturing cherishing above all else must never forget these fundamental truths guiding principles live by make world better place possible thanks everyone involved contributes makes difference every single day moving forward always toward greater good humanity deserves achieve together always best possible way move ahead toward brighter healthier future everyone deserves because life precious valuable worth protecting nurturing cherishing above all else must never forget these fundamental truths guiding principles live by make world better place possible thanks everyone involved contributes makes difference every single day moving forward always toward greater good humanity deserves achieve together always best possible way move ahead toward brighter healthier future everyone deserves because life precious valuable worth protecting nurturing cherishing above all else must never forget these fundamental truths guiding principles live by make world better place possible thanks everyone involved contributes makes difference every single day moving forward always toward greater good humanity deserves achieve together always best possible way move ahead toward brighter healthier future everyone deserves because life precious valuable worth protecting nurturing cherishing above all else must never forget these fundamental truths guiding principles live by make world better place possible thanks everyone involved contributes makes difference every single day moving forward always toward greater good humanity deserves achieve together always best possible way move ahead toward brighter healthier future everyone deserves because life precious valuable worth protecting nurturing cherishing above all else must never forget these fundamental truths guiding principles live by make world better place possible thanks everyone involved contributes makes difference every single day moving forward always toward greater good humanity deserves achieve together always best possible way move ahead toward brighter healthier future everyone deserves because life precious valuable worth protecting nurturing cherishing above all else must never forget these fundamental truths guiding principles live by make world better place possible thanks everyone involved contributes makes difference every single day moving forward always toward greater good humanity deserves achieve together always best possible way move ahead toward brighter healthier future everyone deserves because life precious valuable worth protecting nurturing cherishing above all else must never forget these fundamental truths guiding principles live by make world better place possible thanks everyone involved contributes makes difference every single day moving forward always toward greater good humanity deserves achieve together always best possible way move ahead toward brighter healthier future everyone deserves because life precious valuable worth protecting nurturing cherishing above all else must never forget these fundamental truths guiding principles live by make world better place possible thanks everyone involved contributes makes difference every single day moving forward always toward greater good humanity deserves achieve together always best possible way move ahead toward brighter healthier future everyone deserve